VO-Ohpic trihydrate

• Molecular Formula: C12H16N2O10V
• Molecular Weight: 399.20 g/mol
• InChI: InChI=1S/2C6H5NO3.3H2O.O.V/c2*8-4-2-1-3-7-5(4)6(9)10;;;;;/h2*1-3,8H,(H,9,10);3*1H2
• InChIKey: RHVLCDIRYQMAQQ-UHFFFAOYSA-N

Standard PTEN inhibitors lose activity under physiological glutathione levels, risking false negatives in live-cell assays. VO-Ohpic trihydrate is a vanadyl-hydroxypicolinic acid complex that maintains potent (nanomolar), reversible, noncompetitive PTEN inhibition even in 1-10 mM reducing environments. - Validated in NIH 3T3, L1 fibroblasts, 4T1 cells, and MDA PCa-2b xenografts (Alimonti 2010) - Synergizes with PARP inhibitors (olaparib) in ovarian cancer models via HR deficiency (Zhang 2024) - Attenuates cardiac fibrosis in SHR models via PI3K/AKT/TGF-β/Smad2/3 and M2 macrophage polarization - Distinct selectivity vs. SHP1, INPP4A/B, PTPβ vs. bpV(phen/pic) and SF1670

VO-Ohpic Trihydrate – A Vanadium-Based, Reversible Noncompetitive PTEN Inhibitor for PTEN Signaling Research and Procurement Evaluation

VO-Ohpic trihydrate (CAS 476310-60-8) is a vanadyl–hydroxypicolinic acid complex that acts as a potent, reversible, noncompetitive inhibitor of the lipid phosphatase PTEN (phosphatase and tensin homolog deleted on chromosome 10) [1]. Its mechanism of action centers on direct binding to PTEN, blocking dephosphorylation of phosphatidylinositol 3,4,5-trisphosphate (PIP₃), thereby sustaining downstream Akt signaling and elevating cellular PIP₃ levels at nanomolar concentrations [1][2]. Unlike bisperoxovanadium (bpV)-class PTEN inhibitors, VO-Ohpic belongs to the vanadyl structural subclass, which confers a distinct mode of inhibition and differential sensitivity to the intracellular redox environment—a critical factor for experimental reproducibility [2].

Reversible noncompetitive PTEN inhibition — supports substrate-independent control

Retains inhibitory activity in reducing environments (e.g., glutathione), unlike bpV-class compounds

Vanadyl complex with distinct phosphatase selectivity profile — suited for PTEN pathway signaling studies

• [1] Rosivatz E, Matthews JG, McDonald NQ, Mulet X, Ho KK, Lossi N, Schmid AC, Mirabelli M, Pomeranz KM, Erneux C, Lam EW, Vilar R, Woscholski R. A small molecule inhibitor for phosphatase and tensin homologue deleted on chromosome 10 (PTEN). ACS Chem Biol. 2006;1(12):780-790. PMID: 17240976. View Source
• [2] Mak LH, Vilar R, Woscholski R. Characterisation of the PTEN inhibitor VO-OHpic. J Chem Biol. 2010;3(4):157-163. doi:10.1007/s12154-010-0041-7. PMCID: PMC2957887. View Source

Why PTEN Inhibitor Substitution Fails: Structural Subclass, Redox Sensitivity, and Off-Target Profiles Prevent Interchangeability with VO-Ohpic Trihydrate

PTEN inhibitors are not functionally interchangeable. Despite sharing a common nominal target, the available compounds—VO-Ohpic, bpV(phen), bpV(pic), bpV(HOpic), and SF1670—differ profoundly in inhibitor structural class, redox sensitivity, kinetic mechanism, and off-target phosphatase inhibition profiles [1]. A head-to-head comparative study demonstrated that the bisperoxovanadate compounds (bpV(phen), bpV(pic)) lose PTEN inhibitory activity in the presence of physiologically relevant concentrations of reducing agents such as glutathione, whereas VO-Ohpic retains activity under identical conditions [1]. Furthermore, cross-compound selectivity profiling reveals that individual inhibitors display distinct rank-order inhibition against related phosphatases (SHP1, INPP4A, INPP4B, PTPβ, SAC, MTM, SopB), meaning that substitution of one PTEN inhibitor for another can produce divergent cellular phenotypes unrelated to PTEN inhibition [1]. These differences carry direct consequences for experimental design, data reproducibility, and procurement specification.

Redox sensitivity mismatch

Bisperoxovanadium (bpV) inhibitors may lose PTEN inhibition in the presence of cellular reducing agents, while VO-Ohpic retains activity. Substituting a bpV compound can compromise assay reliability in live-cell contexts.

Off-target phosphatase profile divergence

Different PTEN inhibitors exhibit distinct rank-order inhibition against related phosphatases (SHP1, PTPβ, SAC, etc.). Using another inhibitor may introduce confounding phenotypes unrelated to PTEN.

Potency context may not transfer

SF1670 shows substantially lower PTEN inhibition; achieving comparable target engagement requires concentration review and may increase off-target risk.

• [1] Spinelli L, Lindsay YE, Leslie NR. PTEN inhibitors: an evaluation of current compounds. Adv Biol Regul. 2015;57:102-111. doi:10.1016/j.jbior.2014.09.012. PMID: 25446882. View Source

VO-Ohpic Trihydrate Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data for Informed Procurement

Redox Stability: VO-Ohpic Retains PTEN Inhibition in the Presence of Cellular Reducing Agents, Unlike Bisperoxovanadium Compounds

In a direct head-to-head comparative study, the bisperoxovanadate (bpV) compounds bpV(phen) and bpV(pic) were found to inhibit PTEN poorly in the presence of reducing agents including the cellular redox buffer glutathione, whereas VO-Ohpic retained PTEN inhibitory activity under the same experimental conditions [1]. This difference is attributable to the structural subclass: VO-Ohpic is a vanadyl (VO²⁺) complex, while bpV compounds contain a peroxo moiety that is susceptible to reduction in the intracellular environment. The authors explicitly concluded that this redox sensitivity compromises the utility of bpV compounds as reliable PTEN inhibitors in cellular assays [1].

Redox stability

Head-to-head

VO-Ohpic: Retains PTEN inhibition in glutathione bpV(phen)/bpV(pic): Lose activity under same conditions Qualitatively distinct — bpV compounds unsuitable in reducing environments

Reliable PTEN inhibition in cellular reducing environments

In vitro phosphatase assays with glutathione/DTT; Spinelli et al. 2015

Evidence Dimension	PTEN inhibitory activity in the presence of physiological reducing agents (glutathione)
Target Compound Data	VO-Ohpic retains PTEN inhibition in the presence of glutathione (quantitative IC50 shift not explicitly reported, but activity retention qualitatively confirmed in the study)
Comparator Or Baseline	bpV(phen) and bpV(pic) lose PTEN inhibitory activity in the presence of glutathione; described as inhibiting PTEN 'poorly' under reducing conditions
Quantified Difference	Qualitatively distinct: VO-Ohpic retains activity; bpV compounds lose activity. The study's primary conclusion is that bpV compounds are unsuitable for cellular PTEN inhibition assays in the presence of reducing agents.
Conditions	In vitro PTEN phosphatase assays with and without reducing agents (glutathione, DTT); Spinelli et al. 2015, Adv Biol Regul

Why This Matters

For any experiment conducted in a cellular context—where millimolar concentrations of glutathione are present—VO-Ohpic provides reliable PTEN inhibition while bpV-class compounds may fail, directly impacting experimental validity and reproducibility.

• [1] Spinelli L, Lindsay YE, Leslie NR. PTEN inhibitors: an evaluation of current compounds. Adv Biol Regul. 2015;57:102-111. doi:10.1016/j.jbior.2014.09.012. PMID: 25446882. View Source

Selectivity Window Over Cysteine-Based Phosphatases: VO-Ohpic Demonstrates a >1,600-Fold Window Against PTPβ

VO-Ohpic inhibits recombinant PTEN with an IC₅₀ of 35 nM while displaying substantially weaker inhibition of the cysteine-based phosphatases SopB (IC₅₀ = 588 nM; 17-fold selectivity), MTM (IC₅₀ = 4.03 μM; 115-fold), PTPβ (IC₅₀ = 57.5 μM; 1,643-fold), and SAC (IC₅₀ > 10 μM; >286-fold) [1]. In contrast, the more potent bpV(HOpic) (PTEN IC₅₀ = 14 nM) exhibits a narrower selectivity window: only 350-fold against PTPβ (IC₅₀ = 4.9 μM) and 1,800-fold against PTP-1β (IC₅₀ = 25.3 μM) . While bpV(HOpic) is approximately 2.5-fold more potent on PTEN, VO-Ohpic provides a 4.7-fold larger selectivity gap against PTPβ (1,643-fold vs. 350-fold), which may reduce confounding phosphatase inhibition in assays where PTPβ activity is relevant.

Selectivity vs PTPβ

Cross-study comparable

1,643-fold (VO-Ohpic) vs. 350-fold (bpV(HOpic))

Wider selectivity gap may reduce confounding phosphatase inhibition

PTEN IC₅₀ 35 nM; PTPβ IC₅₀ 57.5 μM. Rosivatz 2006; Sigma spec sheet

Evidence Dimension	Selectivity ratio: PTEN IC₅₀ vs. PTPβ IC₅₀
Target Compound Data	VO-Ohpic: PTEN IC₅₀ = 35 nM; PTPβ IC₅₀ = 57.5 μM; selectivity ratio = 1,643-fold
Comparator Or Baseline	bpV(HOpic): PTEN IC₅₀ = 14 nM; PTPβ IC₅₀ = 4.9 μM; selectivity ratio = 350-fold
Quantified Difference	VO-Ohpic selectivity window vs. PTPβ is approximately 4.7-fold wider than that of bpV(HOpic) (1,643-fold vs. 350-fold)
Conditions	VO-Ohpic data: recombinant PTEN lipid phosphatase assay, OMFP or PIP₃ substrate (Rosivatz et al. 2006); bpV(HOpic) data: recombinant PTEN phosphatase assay (Sigma Aldrich specification sheet)

Why This Matters

A wider selectivity window against off-target phosphatases reduces the probability of confounding phenotypes in cellular assays, enabling cleaner interpretation of PTEN-dependent signaling events.

• [1] Rosivatz E, Matthews JG, McDonald NQ, Mulet X, Ho KK, Lossi N, Schmid AC, Mirabelli M, Pomeranz KM, Erneux C, Lam EW, Vilar R, Woscholski R. A small molecule inhibitor for phosphatase and tensin homologue deleted on chromosome 10 (PTEN). ACS Chem Biol. 2006;1(12):780-790. PMID: 17240976. View Source

Noncompetitive, Reversible Mechanism: Defined Inhibition Constants (Kic = 27±6 nM; Kiu = 45±11 nM) Distinguish VO-Ohpic from Competitive bpV Inhibitors

VO-Ohpic is a fully reversible, noncompetitive inhibitor of PTEN with respect to both the artificial substrate OMFP and the physiological substrate PIP₃ [1]. The inhibition constants were experimentally determined as Kic = 27±6 nM (free enzyme–inhibitor complex) and Kiu = 45±11 nM (enzyme–substrate–inhibitor complex), indicating that VO-Ohpic binds with similar affinity to both the free enzyme and the enzyme–substrate complex [1]. This noncompetitive mode contrasts with other vanadium-based phosphatase inhibitors, which are typically competitive inhibitors [1]. The noncompetitive mechanism implies that VO-Ohpic binds at a site distinct from the active site, and its inhibitory potency is not overcome by increasing substrate concentration—a property that has practical implications for experimental design where substrate levels may vary.

Inhibition mechanism

Class-level inference

Noncompetitive, Kic = 27±6 nM, Kiu = 45±11 nM

Substrate-concentration-independent inhibition; reversible upon dilution

OMFP/PIP₃ substrates; Lineweaver-Burk analysis. Mak et al. 2010

Evidence Dimension	Inhibition mechanism and kinetic constants
Target Compound Data	VO-Ohpic: noncompetitive inhibition; Kic = 27±6 nM; Kiu = 45±11 nM; fully reversible upon dilution
Comparator Or Baseline	Other vanadium-based phosphatase inhibitors (e.g., vanadate, bpV compounds): typically reported as competitive inhibitors. Quantitative Ki values for bpV compounds on PTEN not determined in the same study framework.
Quantified Difference	Mechanistic class distinction: noncompetitive (VO-Ohpic) vs. competitive (class-level inference for other vanadium phosphatase inhibitors). Similar Kic and Kiu values indicate binding independent of substrate occupancy.
Conditions	Recombinant PTEN; OMFP and PIP₃ substrates; Lineweaver-Burk analysis; dilution recovery assay for reversibility (Mak et al. 2010, J Chem Biol)

Why This Matters

Noncompetitive inhibition ensures that VO-Ohpic potency is substrate-concentration-independent, an advantage in cellular contexts where PIP₃ levels fluctuate; reversibility allows temporal control of PTEN inhibition in pulse–chase experimental designs.

• [1] Mak LH, Vilar R, Woscholski R. Characterisation of the PTEN inhibitor VO-OHpic. J Chem Biol. 2010;3(4):157-163. doi:10.1007/s12154-010-0041-7. PMCID: PMC2957887. View Source

In Vivo Tumor Xenograft Efficacy: VO-Ohpic Demonstrates Single-Agent Tumor Growth Suppression and Pro-Senescence Activity in Prostate Cancer Models

In mice bearing MDA PCa-2b human prostate cancer cell xenografts, administration of VO-Ohpic resulted in significant tumor growth suppression compared to untreated control animals [1]. Long-term VO-Ohpic treatment was associated with increased survival of treated animals [1]. Histological analysis of VO-Ohpic-treated tumors revealed increased β-galactosidase staining (a senescence marker) and decreased Ki-67 staining (a proliferation marker) relative to untreated controls [1]. This study established the proof-of-concept that pharmacological PTEN inhibition by VO-Ohpic drives a pro-senescence antitumor response in vivo [1]. More recently, VO-Ohpic has been validated in combination therapy: in an ovarian cancer xenograft model, co-administration of VO-Ohpic with the PARP inhibitor olaparib exhibited enhanced tumor growth inhibition compared to either agent alone [2].

In vivo xenograft model

Reported, Model context

VO-Ohpic (10 μg/kg i.p.): Tumor growth suppression vs. vehicle; ↑β-gal, ↓Ki-67 Reported pro-senescence response and survival benefit in MDA PCa-2b xenografts

Supports in vivo PTEN inhibition model-response context

Alimonti et al. 2010; ovarian combination model Zhang 2024

Evidence Dimension	In vivo tumor growth inhibition and survival
Target Compound Data	VO-Ohpic: significant tumor growth suppression in MDA PCa-2b xenografts; increased animal survival with long-term treatment; increased β-gal staining; decreased Ki-67 staining
Comparator Or Baseline	Untreated control tumors (vehicle); in combination study: olaparib alone vs. VO-Ohpic + olaparib combination
Quantified Difference	Tumor growth suppression and survival benefit were statistically significant vs. untreated controls. In the ovarian cancer model, the VO-Ohpic + olaparib combination exhibited synergistic inhibitory effects on tumor growth vs. single agents. (Exact tumor volume reduction percentages are available in the primary publications.)
Conditions	MDA PCa-2b prostate cancer xenograft model in mice, VO-Ohpic administered at 10 μg/kg i.p. (Alimonti et al. 2010, J Clin Invest); ovarian cancer xenograft model with olaparib combination (Zhang et al. 2024, Br J Cancer)

Why This Matters

Demonstrated in vivo efficacy across multiple independent studies and disease models provides confidence that VO-Ohpic is pharmacologically active in animals, an essential criterion for preclinical PTEN inhibition studies where in vivo target engagement is required.

• [1] Alimonti A, Nardella C, Chen Z, Clohessy JG, Carracedo A, Trotman LC, Cheng K, Varmeh S, Kozma SC, Thomas G, Rosivatz E, Woscholski R, Cognetti F, Scher HI, Pandolfi PP. A novel type of cellular senescence that can be enhanced in mouse models and human tumor xenografts to suppress prostate tumorigenesis. J Clin Invest. 2010;120(3):681-693. doi:10.1172/JCI40535. View Source
• [2] Zhang H et al. PTEN inhibition enhances sensitivity of ovarian cancer cells to the poly (ADP-ribose) polymerase inhibitor by suppressing the MRE11-RAD50-NBN complex. Br J Cancer. 2024;131:577-588. doi:10.1038/s41416-024-02749-w. View Source

Potency Advantage Over SF1670: VO-Ohpic Exhibits ~57-Fold Greater PTEN Inhibitory Potency

VO-Ohpic inhibits PTEN with an IC₅₀ of 35 nM (or 46±10 nM in an alternative assay format) [1], whereas SF1670, another commercially available selective PTEN inhibitor, exhibits an IC₅₀ of 2 μM . This represents an approximately 57-fold potency advantage for VO-Ohpic over SF1670. The practical consequence is that VO-Ohpic achieves comparable levels of PTEN inhibition at substantially lower compound concentrations, which reduces the risk of off-target effects that scale with concentration, minimizes vehicle-related cytotoxicity in cell-based assays, and lowers the mass of compound required per experiment—a consideration for procurement cost-efficiency in high-consumption screening campaigns.

Potency vs SF1670

Cross-study comparable

IC₅₀ 35 nM (VO-Ohpic) vs. 2,000 nM (SF1670) — approx. 57-fold

Lower working concentration may reduce off-target risk

Recombinant PTEN assays; Rosivatz 2006, Abcam specifications

Evidence Dimension	PTEN inhibitory potency (IC₅₀)
Target Compound Data	VO-Ohpic trihydrate: IC₅₀ = 35 nM (Rosivatz et al. 2006); IC₅₀ = 46±10 nM (Abcam specification)
Comparator Or Baseline	SF1670: IC₅₀ = 2 μM (Abcam specification; multiple vendor sources confirm)
Quantified Difference	VO-Ohpic is approximately 43- to 57-fold more potent than SF1670 (35 nM vs. 2,000 nM = 57-fold; 46 nM vs. 2,000 nM = 43-fold)
Conditions	Recombinant PTEN lipid phosphatase assays; VO-Ohpic data from Rosivatz et al. 2006 (ACS Chem Biol) and Abcam product specification; SF1670 data from Abcam product specification (ab141303)

Why This Matters

The ~50-fold potency differential means VO-Ohpic can be used at correspondingly lower working concentrations, reducing compound consumption per experiment and lowering the per-data-point procurement cost for high-throughput or large-scale PTEN inhibition studies.

• [1] Rosivatz E, Matthews JG, McDonald NQ, Mulet X, Ho KK, Lossi N, Schmid AC, Mirabelli M, Pomeranz KM, Erneux C, Lam EW, Vilar R, Woscholski R. A small molecule inhibitor for phosphatase and tensin homologue deleted on chromosome 10 (PTEN). ACS Chem Biol. 2006;1(12):780-790. PMID: 17240976. View Source

VO-Ohpic Trihydrate Optimal Application Scenarios: Evidence-Guided Use Cases for PTEN Pathway Research and Preclinical Studies

Intracellular PTEN Inhibition in Reducing-Agent-Rich Cellular Environments

When PTEN inhibition must be reliably achieved in live-cell assays—where intracellular glutathione concentrations (1–10 mM) are present—VO-Ohpic is the evidence-preferred choice over bisperoxovanadium (bpV) compounds. Spinelli et al. (2015) demonstrated that bpV(phen) and bpV(pic) lose PTEN inhibitory activity under reducing conditions, while VO-Ohpic retains activity [1]. Investigators studying PTEN-dependent Akt signaling, glucose uptake, or PIP₃ accumulation in standard cell culture models (e.g., NIH 3T3, L1 fibroblasts, 4T1 breast cancer cells) should prioritize VO-Ohpic to avoid false-negative results arising from redox-mediated inactivation of the inhibitor [1][2].

PTEN Loss-of-Function Modeling in Tumor Biology and Senescence Research

For studies requiring pharmacological mimicry of PTEN loss—such as investigating PTEN-loss-induced cellular senescence (PICS), tumor suppression mechanisms, or PI3K/Akt pathway hyperactivation in cancer models—VO-Ohpic is supported by direct in vivo evidence. Alimonti et al. (2010) demonstrated that VO-Ohpic treatment drives a pro-senescence response and suppresses tumor growth in MDA PCa-2b prostate cancer xenografts, with increased β-galactosidase activity and decreased Ki-67 proliferation index [3]. This established VO-Ohpic as a validated pharmacological tool for PTEN inactivation in tumor biology research [3].

Combination Therapy Preclinical Studies: PARP Inhibitor Sensitization via PTEN Inhibition

VO-Ohpic is directly validated for preclinical combination therapy studies with PARP inhibitors. Zhang et al. (2024) demonstrated that VO-Ohpic synergistically enhances olaparib sensitivity in ovarian cancer models by suppressing the MRE11-RAD50-NBN complex and inducing homologous recombination deficiency, with in vivo combination showing enhanced tumor growth inhibition compared to either single agent [4]. This positions VO-Ohpic as the PTEN inhibitor of choice for research programs exploring PTEN-PARP inhibitor synthetic lethality strategies [4].

Cardiac Fibrosis and Macrophage Polarization Research

For cardiovascular research applications, VO-Ohpic has been demonstrated to attenuate cardiac fibrosis by regulating macrophage M2 polarization via the PI3K/AKT/TGF-β/Smad 2/3 pathway in spontaneously hypertensive rat models [5]. VO-Ohpic treatment suppressed pro-inflammatory M1 macrophages while activating anti-inflammatory M2 macrophages in both in vivo and Ang II-induced in vitro hypertension models [5]. This application-specific validation distinguishes VO-Ohpic from other PTEN inhibitors that lack characterized activity in cardiac fibrosis models [5].

Application

Selection Property

Validation Focus

PTEN inhibition in reducing-agent-rich cellular assays

Redox-resistant inhibition profile

Cellular PIP₃/Akt signaling under glutathione

PTEN loss-of-function tumor biology models

In vivo model-response profile

Tumor growth suppression, senescence markers

PTEN-PARP inhibitor combination research

Synergistic research context with PARP inhibitors

Combination tumor growth inhibition

Cardiac fibrosis macrophage polarization research

Cardiac fibrosis model-response profile

Macrophage M2 polarization, fibrosis markers

• [1] Spinelli L, Lindsay YE, Leslie NR. PTEN inhibitors: an evaluation of current compounds. Adv Biol Regul. 2015;57:102-111. doi:10.1016/j.jbior.2014.09.012. PMID: 25446882. View Source
• [2] Rosivatz E, Matthews JG, McDonald NQ, Mulet X, Ho KK, Lossi N, Schmid AC, Mirabelli M, Pomeranz KM, Erneux C, Lam EW, Vilar R, Woscholski R. A small molecule inhibitor for phosphatase and tensin homologue deleted on chromosome 10 (PTEN). ACS Chem Biol. 2006;1(12):780-790. PMID: 17240976. View Source
• [3] Alimonti A, Nardella C, Chen Z, Clohessy JG, Carracedo A, Trotman LC, Cheng K, Varmeh S, Kozma SC, Thomas G, Rosivatz E, Woscholski R, Cognetti F, Scher HI, Pandolfi PP. A novel type of cellular senescence that can be enhanced in mouse models and human tumor xenografts to suppress prostate tumorigenesis. J Clin Invest. 2010;120(3):681-693. doi:10.1172/JCI40535. View Source
• [4] Zhang H et al. PTEN inhibition enhances sensitivity of ovarian cancer cells to the poly (ADP-ribose) polymerase inhibitor by suppressing the MRE11-RAD50-NBN complex. Br J Cancer. 2024;131:577-588. doi:10.1038/s41416-024-02749-w. View Source
• [5] PTEN inhibitor attenuates cardiac fibrosis by regulating the M2 macrophage phenotype via the PI3K/AKT/TGF-β/Smad 2/3 signaling pathway. Int J Cardiol. 2022; doi:10.1016/j.ijcard.2022.04.005. View Source